2-{4-[(Dimethylamino)methyl]phenyl}-6-[(4-methylphenoxy)methyl]-3,4-dihydropyrimidin-4-one

• Molecular Formula: C21H23N3O2
• Molecular Weight: 349.4 g/mol
• IUPAC Name: 2-[4-[(dimethylamino)methyl]phenyl]-4-[(4-methylphenoxy)methyl]-1H-pyrimidin-6-one
• InChI: InChI=1S/C21H23N3O2/c1-15-4-10-19(11-5-15)26-14-18-12-20(25)23-21(22-18)17-8-6-16(7-9-17)13-24(2)3/h4-12H,13-14H2,1-3H3,(H,22,23,25)
• InChI Key: WJFLEOSVYAIDIM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OCC2=CC(=O)NC(=N2)C3=CC=C(C=C3)CN(C)C

Description

2-{4-[(Dimethylamino)methyl]phenyl}-6-[(4-methylphenoxy)methyl]-3,4-dihydropyrimidin-4-one is a complex organic compound with a unique structure that includes a dimethylamino group, a phenyl group, and a dihydropyrimidinone core

Preparation Methods

The synthesis of 2-{4-[(Dimethylamino)methyl]phenyl}-6-[(4-methylphenoxy)methyl]-3,4-dihydropyrimidin-4-one typically involves multiple steps. One common synthetic route includes the condensation of a dimethylaminomethylphenyl derivative with a methylphenoxy derivative under controlled conditions. The reaction conditions often involve the use of solvents like methanol and dichloromethane, and reagents such as sodium borohydride for reduction steps . Industrial production methods may involve similar steps but are optimized for scale, efficiency, and cost-effectiveness.

Chemical Reactions Analysis

2-{4-[(Dimethylamino)methyl]phenyl}-6-[(4-methylphenoxy)methyl]-3,4-dihydropyrimidin-4-one undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using sodium borohydride or lithium aluminum hydride.

Substitution: It can undergo nucleophilic substitution reactions, particularly at the dimethylamino group